Cas no 1141-23-7 (3-(4-Chlorophenyl)glutaramic Acid)

• Product Name: 3-(4-Chlorophenyl)glutaramic Acid
• CAS No: 1141-23-7
• Molecular Formula: C₁₁H₁₂ClNO₃
• Molecular Weight: 241.6709
• MDL: MFCD00190251
• CID: 40909
• PubChem ID: 4685477

3-(4-Chlorophenyl)glutaramic Acid Properties

Names and Identifiers

• 5-Amino-3-(4-chlorophenyl)-5-oxopentanoic acid
• 3-(4-Chloro phenyl) Glutaric acid monoamide
• 3-(4-Chlorophenyl)Glutaramic Acid
• -(4-CHLOROPHENYL)GLUTARIMIDE
• 3-(4-CHLOROPHENYL)GLUTARIC ACID
• 3-(4-CHLOROPHENYL)-GLUTARIC ACID MONOAMIDE
• 3-(4-CHLOROPHENYL)GLUTARIMIDE
• 4-carbamoyl-3-(4-chlorophenyl)butanoic acid
• B-(4-CHLOROPHENYL) GLUTARIC ACID MONOAMIDE
• Baclofen Impurity B
• SS-(4-CHLOROPHENYL)GLUTARIMIDE
• Β-(4-Chlorophenyl)Glutarimide
• 3-(4-Chlorophenyl)glutaric acid monoamide
• beta-(4-Chlorophenyl)glutaric acid monoamide
• PubChem19494
• 3-(4-chlorophenyl)glutaramic acid monoamide
• b -(4-Chlorophenyl) glutaric acid monoamide
• Oprea1_563222
• KSC496A3R
• EBD29092
• SBB063408
• TRA0054016
• 3-(4-Chlorophenyl)glutaric
• 1141-23-7
• FT-0613655
• 5-amino-3-(4-chlorophenyl)-5-oxo-pentanoic acid
• AMY3789
• JG2V9C2V9N
• DS-10717
• AC-19668
• (3RS)-5-Amino-3-(4-chlorophenyl)-5-oxopentanoic Acid; Baclofen Imp. B (EP); Baclofen Impurity B
• 5-amino-3-(4-chlorophenyl)-5-oxopentanoicacid
• SCHEMBL7822991
• NS00006859
• MFCD00190251
• DTXSID60405557
• SY001982
• (3r,s)-5-amino-3-(4-chlorophenyl)-5-oxopentanoic acid
• A803137
• Benzenepropanoic acid, beta-(2-amino-2-oxoethyl)-4-chloro-
• EC 700-336-4
• beta-(2-Amino-2-oxoethyl)-4-chlorobenzenepropanoic acid
• 3-(p-Chlorophenyl)glutaramic acid
• AKOS003237766
• CS-0151385
• (3RS)-5-Amino-3-(4-chlorophenyl)-5-oxopentanoic Acid
• DB-041199
• DB-240606
• 4-carbamoyl-3-(4-chlorophenyl)butanoic Acid
• 3-(4-Chlorophenyl)glutaramic acid
• 5-amino-3-(4-chlorophenyl)-5-oxopentanoic acid

• MDL： MFCD00190251
• InChIKey： NLCJVRPOYTZTMS-UHFFFAOYSA-N
• Inchi： 1S/C11H12ClNO3/c12-9-3-1-7(2-4-9)8(5-10(13)14)6-11(15)16/h1-4,8H,5-6H2,(H2,13,14)(H,15,16)
• SMILES： ClC1C([H])=C([H])C(=C([H])C=1[H])C([H])(C([H])([H])C(=O)O[H])C([H])([H])C(N([H])[H])=O
• BRN： 2460842

Computed Properties

• Exact Mass: 241.05100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 241.051
• Heavy Atom Count: 16
• Complexity: 262
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 80.4

Experimental Properties

• LogP: 2.47400
• PSA: 80.39000
• Refractive Index: 1.578
• Boiling Point: 494.9±40.0 °C at 760 mmHg
• Melting Point: 168-170°C
• Flash Point: 253.1±27.3 °C
• Color/Form: Pale yellow crystalline powder
• Solubility: Slightly soluble in water
• Density: 1.3±0.1 g/cm3

3-(4-Chlorophenyl)glutaramic Acid Security Information

• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Ambient temperatures.
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
• Signal Word：warning

3-(4-Chlorophenyl)glutaramic Acid Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%